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asparagine
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Compound Focus: Boc-ash-obzl

CAS No.: 13512-57-7

Cat. No.: S688887

Synthetic Protocol

The synthesis of Boc-Asn-OBzl from Boc-L-asparagine is a one-pot two-step procedure, involving first the

formation of a cesium salt and subsequent benzylation. The following workflow outlines the key stages of

the synthesis, workup, and purification [1].
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Start: Boc-L-Asparagine
in Methanol

'

Add Cesium Carbonate
(0.55 eq)
Form Cesium Salt

(Evaporate Solvent)

Suspend Solid in DMF

:

Add Benzyl Bromide

(1.1eq)
Stir Overnight at RT

:

Reaction Workup
1. Evaporate DMF
2. Dilute with Water
3. Extract with Ethyl Acetate
4. Wash with Brine

'

Purification
1. Remove Solvent
2. Suspend Crude Product in n-Hexane
3. Filter
4. Dry under Vacuum

End: Obtain
Boc-Asn-OBzl
(White Solid)
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The table below details the specific quantities and conditions for the reaction [1].

Parameter Specification
Starting Boc-L-Asparagine (20.7 g, 89.1 mmol, 1.0 eq)
Material

Solvent (Step
1)

Base

Solvent (Step
2)

Alkylating
Agent

Reaction Time

Workup

Purification

Isolated Yield

Methanol (500 mL)

Cesium Carbonate (15.97 g, 49.0 mmol, 0.55 eq)

N,N-Dimethylformamide (DMF, 200 mL)

Benzyl Bromide (11.6 mL, 98.0 mmol, 1.1 eq)

Stirred overnight at room temperature

Evaporation, dilution with water (300 mL), extraction with ethyl acetate (200 mL),
wash with brine (50 mL)

Solvent removal, suspension in n-hexane (160 mL), filtration, and drying under
vacuum

51% (14.68 g)

Critical Notes & Safety

¢ Side Reactions: The primary concern is the potential dehydration of the asparagine side chain,
leading to a nitrile-containing byproduct, Boc-B-cyano-L-alanine-Pro-OBzl [2] [3]. The use of cesium
salt is likely crucial to provide a mild, basic environment that minimizes this side reaction.

e Aspartimide Formation: While more common during peptide chain assembly, aspartimide formation
can occur with protected aspartic acid derivatives under basic conditions. The described protocol
avoids strong bases like DBU, which are known to promote this side reaction [2].
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o Safety Considerations:

o Benzyl bromide is a potent lachrymator (tear gas) and a severe skin and respiratory irritant. All
manipulations must be performed in a well-ventilated fume hood while wearing appropriate
personal protective equipment (PPE) like gloves and safety glasses.

o DMF is a known teratogen and should be handled with care, using appropriate engineering
controls.

Product Characterization

Successful synthesis should be confirmed by analytical data. The following table summarizes the expected

physical and spectroscopic properties of Boc-Asn-OBzl [4] [1].

Property Reported Value

CAS Number 13512-57-7

Molecular C16H22N20s

Formula

Molecular 322.36 g/mol

Weight

Appearance White to off-white solid

Melting Point 113-115°C (literature procedure); 124-126°C (commercial source)

Boiling Point 538.6 °C (predicted)

Density 1.188 g/cm?

Storage 2-8°C

'H NMR 0 7.35 (m, 6H), 7.13 (d, J = 7.9 Hz, 1H), 6.94 (br s, 1H), 5.10 (s, 2H), 4.39(q,J=7.4
(DMSO-ds) Hz, 1H), 2.6-2.4 (m, 2H), 2.03 (t, J = 7.3 Hz, 2H), 1.37 (s, 9H)

Application in Peptide Synthesis
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Boc-Asn-OBzl is a protected amino acid building block used in Boc-based solid-phase peptide synthesis
(SPPS) [2].

e The Boc group protects the alpha-amino group and is removable under strong acidic conditions
(e.g., TFA or HCI), while the benzyl (OBzl) group protects the side chain carboxylic acid and is stable
to these conditions [2] [5].

¢ Although asparagine can sometimes be used without side-chain protection, protecting the amide
group with a trityl (Trt) group is often preferred in Fmoc-SPPS to prevent side reactions and improve
solubility [2]. The protocol outlined here provides an alternative for Boc-chemistry strategies.

Search Limitations

The core synthetic procedure is from a 2005 patent. I was unable to find a more recent or optimized protocol
in the open literature through this search. Researchers may need to validate and potentially optimize this

method in their own laboratories.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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